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Compound of Interest

Compound Name: 6-Nitroquinoline

Cat. No.: B147349 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the spectroscopic methods

used to characterize 6-Nitroquinoline. It includes a summary of key analytical data, detailed

experimental protocols for major spectroscopic techniques, and workflow diagrams to illustrate

the characterization process.

Introduction
6-Nitroquinoline is a heterocyclic aromatic compound with the chemical formula C₉H₆N₂O₂.[1]

[2] It typically appears as a yellow or brown crystalline solid and serves as a crucial building

block in the synthesis of pharmaceuticals, dyes, and agrochemicals. Due to its quinoline core,

a scaffold present in many biologically active molecules, the precise structural confirmation and

purity assessment of 6-Nitroquinoline are paramount. This guide details the application of

Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, Mass Spectrometry (MS),

and UV-Visible (UV-Vis) spectroscopy for its definitive characterization.

General Workflow for Spectroscopic Analysis
The structural elucidation of a newly synthesized or procured compound like 6-Nitroquinoline
follows a logical progression of analytical techniques to confirm its identity and purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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